Cas no 1804624-76-7 (Methyl 2-hydroxy-6-methoxy-4-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Methyl 2-hydroxy-6-methoxy-4-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1804624-76-7
• MF: C₁₀H₁₀F₃NO₅
• MW: 281.18531370163
• CID: 4815499
• Update Time: 2025-06-11

Methyl 2-hydroxy-6-methoxy-4-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-hydroxy-6-methoxy-4-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C10H10F3NO5/c1-17-7-4-6(19-10(11,12)13)5(9(16)14-7)3-8(15)18-2/h4H,3H2,1-2H3,(H,14,16)
• InChI Key： ICZNQDQBTOYBFA-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(NC(C=1CC(=O)OC)=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 453
• XLogP3: 1.1
• Topological Polar Surface Area: 73.9

Additional information on Methyl 2-hydroxy-6-methoxy-4-(trifluoromethoxy)pyridine-3-acetate

Comprehensive Overview of Methyl 2-hydroxy-6-methoxy-4-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804624-76-7)

Methyl 2-hydroxy-6-methoxy-4-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804624-76-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique trifluoromethoxy and methoxy functional groups. Its molecular structure, combining hydroxy, methoxy, and trifluoromethoxy substituents, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

The compound's CAS number 1804624-76-7 serves as a critical identifier for regulatory and scientific databases, ensuring precise tracking in global research. Its pyridine-3-acetate backbone is a common scaffold in medicinal chemistry, often linked to anti-inflammatory and antimicrobial properties. Recent studies highlight its role in developing novel small-molecule inhibitors, a hot topic in oncology and infectious disease research. With the rise of AI-driven drug discovery, this compound's structural features are frequently analyzed using computational models to predict binding affinities and optimize lead compounds.

In agrochemical applications, Methyl 2-hydroxy-6-methoxy-4-(trifluoromethoxy)pyridine-3-acetate is explored for its potential as a pesticide intermediate. The trifluoromethoxy group enhances lipid solubility, improving bioavailability—a key factor in designing next-generation crop protection agents. Sustainability-focused innovations, such as green chemistry and biodegradable formulations, further drive interest in this compound. Industry trends show growing demand for eco-friendly alternatives, aligning with global initiatives like the European Green Deal.

Synthetic routes to produce CAS 1804624-76-7 often involve multi-step reactions, including esterification and selective hydroxylation. Analytical techniques like NMR spectroscopy and high-resolution mass spectrometry are essential for quality control. Researchers also leverage machine learning to optimize reaction conditions, reducing waste and improving yields—a practice aligned with Industry 4.0 principles. FAQs in scientific forums often inquire about its stability under various pH conditions, a consideration for formulation scientists.

The compound's nomenclature, Methyl 2-hydroxy-6-methoxy-4-(trifluoromethoxy)pyridine-3-acetate, reflects IUPAC conventions but may appear complex to non-specialists. Simplified explanations often focus on its ester and heterocyclic components, which are central to its reactivity. Online searches frequently combine its CAS number with terms like "synthesis protocol" or "biological activity," indicating strong interest in practical applications. Patent literature reveals its inclusion in proprietary blends for targeted therapies, underscoring its commercial relevance.

Emerging trends in personalized medicine and precision agriculture have amplified the need for structurally diverse compounds like 1804624-76-7. Its trifluoromethoxy group, in particular, is a focus of fluorine chemistry studies due to its electron-withdrawing effects. Collaborative projects between academia and industry aim to harness its properties for carbon-neutral solutions, responding to climate change challenges. As regulatory frameworks evolve, transparency in safety data sheets and lifecycle assessments will be crucial for market adoption.

In summary, Methyl 2-hydroxy-6-methoxy-4-(trifluoromethoxy)pyridine-3-acetate represents a convergence of innovation in synthetic chemistry and applied sciences. Its dual utility in pharmaceuticals and agrochemicals positions it as a compound of strategic importance, with research trajectories likely to expand in response to societal and environmental demands.